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The "Chinese lantern,” or "paddlewheel," structure is a fascinating and significant motif in
coordination chemistry.[1][2] This binuclear arrangement, where two metal atoms are bridged
by four bidentate ligands, is particularly common among transition metal acetates.[1] These
complexes are not merely structural curiosities; their unique metal-metal bonding and reactivity
make them valuable as catalysts and precursors in organic synthesis and materials science.[3]
[4][5] This guide provides a comparative analysis of the structural and performance
characteristics of prominent metal(ll) acetates—namely those of Copper (Cu), Chromium (Cr),
Molybdenum (Mo), and Rhodium (Rh)—that adopt this structure.

Structural and Performance Comparison

The defining feature of the paddlewheel structure is the proximity of the two metal centers,
which can lead to significant metal-metal bonding. The nature and strength of this bond vary
considerably depending on the metal ion, its d-electron count, and the presence of axial
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ligands. These structural variations directly influence the compound's stability, spectroscopic
properties, and catalytic behavior.

The table below summarizes key quantitative data for the most studied metal(ll) acetate
dimers, offering a clear comparison of their fundamental properties.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15691989?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Copper(ll) Chromium(ll) Molybdenum(ll)  Rhodium(ll)
Parameter Acetate[Cuz(O Acetate[Cr2(OA  Acetate[Moz(O Acetate[Rh2(O
Ac)a(H20)2] c)a(H20)2] Ac)4] Ac)a(L)2]
Bluish-green Red-coloured Yellow, air-stable ~ Dark green
Appearance . .
solid[4] compound[6] solid[2][7] powder[3]
Metal-Metal
_ ~2.62[4] ~2.36[6] ~2.09[2][7] 2.39[3][8]
Distance (A)
Weak 6 bond,
Nature of M-M ] ) Quadruple bond Quadruple bond ]
antiferromagnetic Single bond[3]
Bond ) (02140?)[6] (02140?)[2][7]
coupling[9][10]
H20, MeOH, or
Axial Ligand H20[4] H20[6] None (typically) other Lewis
bases[3]
Dehydrates
<168°C;
Anhydrous form Decomposes at
Thermal Decomposes at ] ] Stable up to
- from dihydrate at  high
Decomposition ~250-300°C to ~240°CJ[5]
) 100°C[6] temperatures[2]
oxides[11][12]
[13]
Precursor for
Synthesis of Mild reducing other Mo-Mo Cyclopropanatio
Key Catalytic ynamines, agent (e.g., quadruply n, C-H insertion,
Applications oxidizing dehalogenation) bonded ylide formation[3]
agent[4] [6] compounds[2] [51[15]
[14]
UV-Vis Amax ~700 (broad),
(nm) ~325-360[16][17]
Indicative of Indicative of Indicative of Indicative of
IR v(COO~)asym . . . ..
bridging bridging bridging bridging
- v(COO~)sym o . o o
o) coordination coordination coordination coordination
Y
mode[18] mode[18] mode[18] mode[18]
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Visualizing the "Chinese Lantern" Structure and its
Analysis

To better understand the molecular architecture and the process of its characterization, the
following diagrams are provided.
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General 'Chinese Lantern' Structure
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Experimental Workflow for Synthesis and Characterization
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Data Analy5|s

(Bond Lengths, Angles) & Decomposition Pathway & Electronic Properties

Determine Structure [Assess Thermal Stabllltyj [Confirm Coordination]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The i
inten

nformation provided in this document is for Research Use Only (RUO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits

your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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